BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Troubleshooting
Viscosity Issues with Cereclor™ in Formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cereclor

Cat. No.: B8269983

Welcome to the Technical Support Center for Cereclor™ chlorinated paraffins. This resource is
designed for researchers, scientists, and drug development professionals to address common
viscosity-related challenges during formulation development. Here you will find troubleshooting
guides in a question-and-answer format, frequently asked questions (FAQs), detailed
experimental protocols, and quantitative data to assist in your experiments.

Troubleshooting Guide: Viscosity Issues

This guide provides solutions to specific viscosity problems you may encounter when
formulating with Cereclor™.

Question 1: The viscosity of my formulation is too high. How can | reduce it?

An unexpectedly high viscosity can hinder processing and application. Consider the following
troubleshooting steps:

» Review Cereclor™ Grade Selection: Cereclor™ grades with lower inherent viscosity can be
considered. The viscosity of chlorinated paraffins generally increases with higher chlorine
content and longer carbon chain length.[1] For instance, Cereclor™ S45 has a lower
viscosity than Cereclor™ S52.

o Adjust Cereclor™ Concentration: Reducing the concentration of Cereclor™ can lower the
overall formulation viscosity. This should be balanced with the desired performance
attributes, such as flame retardancy or plasticization.
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e Increase Formulation Temperature: The viscosity of Cereclor™ is temperature-dependent,
decreasing as the temperature rises.[2] Gently heating the formulation during mixing can
significantly lower its viscosity. However, be cautious of potential degradation of other
components at elevated temperatures. Prolonged exposure to heat, especially above 200°C,
can lead to the dehydrochlorination of Cereclor™, resulting in discoloration and the release
of hydrogen chloride.

 Incorporate a Low-Viscosity Plasticizer or Diluent: Introducing a compatible low-viscosity
plasticizer or a diluent can effectively reduce the formulation's viscosity.[3] For PVC
plastisols, small amounts of mineral spirits can have a significant effect on reducing viscosity.
[3] However, ensure compatibility to avoid issues like exudation.

e Optimize Shear During Mixing: For shear-thinning formulations, increasing the shear rate
during mixing can temporarily reduce viscosity, aiding in processing.

Question 2: The viscosity of my formulation is too low. What are the methods to increase it?

Low viscosity can lead to issues such as settling of solids or poor film build. To increase the
viscosity of your formulation, consider these approaches:

o Select a Higher Viscosity Cereclor™ Grade: Opting for a Cereclor™ grade with a higher
intrinsic viscosity will contribute to a higher overall formulation viscosity. For example,
Cereclor™ 48 is a high-viscosity chlorinated wax paraffin.[4][5]

» Increase Cereclor™ Concentration: A higher concentration of Cereclor™ will generally lead
to an increase in the formulation's viscosity.

 Incorporate Thickeners or Rheology Modifiers: The addition of compatible thickening agents
is a common method to increase viscosity. In paint and coating formulations, rheology
modifiers are used to control flow and viscosity.[6][7]

o Add Fillers: Incorporating fillers such as calcium carbonate or talc can increase the viscosity
of adhesive and sealant formulations.[8]

¢ Reduce Formulation Temperature: Lowering the temperature during processing and storage
will increase the viscosity of the formulation.
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Question 3: My formulation's viscosity changes over time (viscosity instability). How can |
improve its stability?

Viscosity instability, often observed as an increase in viscosity upon aging, can be a significant
issue, particularly in PVC plastisols.[3]

e Cereclor™ Grade and Compatibility: Certain Cereclor™ grades, like the 45% chlorine
grade, can improve the viscosity stability of plastisols on aging.[1] Ensure that the chosen
Cereclor™ grade is fully compatible with the primary plasticizers and other components in
the formulation. Incompatibility can lead to phase separation and viscosity changes over
time.

o Storage Conditions: Store the formulation at a consistent, controlled temperature. Exposure
to high temperatures can accelerate aging and viscosity increase.[1] Cereclor™ should
ideally be stored at temperatures not exceeding 40°C and away from direct sunlight.[1]

» Proper Dispersion: Ensure all solid components, including fillers and pigments, are
thoroughly and uniformly dispersed. Poor dispersion can lead to reagglomeration over time,
affecting viscosity.

e Moisture Control: Contamination with water can affect the stability of some formulations.
Ensure all components are dry and processing occurs in a controlled environment.

Frequently Asked Questions (FAQS)

Q1: What are the primary factors influencing the viscosity of Cereclor™?

The viscosity of Cereclor™ is primarily determined by its carbon chain length and chlorine
content. Generally, viscosity increases with both increasing chain length and higher chlorine
content.[1] Temperature is another critical factor, with viscosity decreasing as temperature

increases.
Q2: How does Cereclor™ interact with other plasticizers to affect viscosity?

Cereclor™ is often used as a secondary plasticizer, typically in conjunction with primary
plasticizers like phthalates (e.g., DOP, DINP). The compatibility between Cereclor™ and the
primary plasticizer is crucial and varies with the chlorine content of the Cereclor™. Proper
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compatibility ensures a stable formulation with the desired viscosity.[9] In PVC plastisols, the
type and concentration of the plasticizer have the largest effect on viscosity.[3]

Q3: Is Cereclor™ suitable for high-shear applications?

Many formulations containing Cereclor™, particularly PVC plastisols, exhibit shear-thinning
behavior. This means their viscosity decreases under shear, making them suitable for high-
shear application methods like spread coating.

Q4: Can | blend different grades of Cereclor™ to achieve a target viscosity?

Yes, blending different grades of Cereclor™ can be a viable strategy to achieve a specific
target viscosity for your formulation. It is advisable to start with small-scale lab blends to
confirm the desired properties and ensure compatibility.

Data Presentation

Table 1: Typical Viscosity of Various Cereclor™ Grades

. Viscosity Viscosity .
Cereclor™ Chlorine Carbon Chain
(SUS) at 100°F (SUS) at 210°F
Grade Content (%) Length
(37.8°C) (98.9°C)
Cereclor™ S40 45 300 - C14-17
Cereclor™ S50 50.1 535 57 Cl14-17
Cereclor™ S52 51.7 1441 69 C14-17
Cereclor™ 48 48 20827 - >20
Cereclor™ M50 50 15300 180 C18-20

Note: SUS (Saybolt Universal Seconds) is a measure of kinematic viscosity. Data sourced from
technical data sheets.[4][5][10][11][12][13]

Experimental Protocols

1. Protocol for Measuring Kinematic Viscosity using a Capillary Viscometer (ASTM D445)
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This protocol outlines the standard method for determining the kinematic viscosity of

transparent and opaque liquids.

o Objective: To measure the kinematic viscosity of a Cereclor™-containing formulation.

e Apparatus:

[¢]

[¢]

[e]

o

[¢]

Calibrated glass capillary viscometer (e.g., Cannon-Fenske or Ubbelohde type).

Constant temperature bath with a precision of £0.02°C.

Timer accurate to 0.1 seconds.

Pipettes and suction bulb.

Cleaning solvents (e.g., petroleum ether, acetone).

e Procedure:

[e]

Select a viscometer with a capillary size appropriate for the expected viscosity of the
sample.

Ensure the viscometer is clean and dry.

Charge the viscometer with the sample formulation, ensuring no air bubbles are trapped.

Place the viscometer in the constant temperature bath and allow it to equilibrate for at
least 30 minutes.

Using suction, draw the liquid up through the capillary to a point above the upper timing
mark.

Release the suction and allow the liquid to flow freely down the capillary.

Start the timer precisely as the meniscus of the liquid passes the upper timing mark.

Stop the timer precisely as the meniscus passes the lower timing mark.

Record the flow time in seconds.
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o Repeat the measurement at least twice. The flow times should be within close agreement.

 Calculation:

o Calculate the average flow time.

o Kinematic Viscosity (cSt) = Viscometer Constant (cSt/s) x Average Flow Time (S).
2. Protocol for Measuring Apparent Viscosity using a Brookfield Viscometer

This protocol describes the procedure for measuring the apparent viscosity of a formulation
using a rotational viscometer.

o Objective: To determine the apparent viscosity of a Cereclor™-based formulation at a
specific shear rate.

e Apparatus:

[e]

Brookfield Viscometer with a suitable spindle set.

(¢]

Beaker (600 mL low form Griffin beaker is common).

[¢]

Temperature probe.

Lab stand for the viscometer.

[¢]

e Procedure:

o

Select a spindle and speed combination appropriate for the expected viscosity of the
sample. The goal is to obtain a torque reading between 10% and 100%.

o

Attach the selected spindle to the viscometer.

[¢]

Place the sample formulation in the beaker.

[¢]

Immerse the spindle into the sample up to the immersion mark on the spindle shaft. Avoid
trapping air bubbles.
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o Turn on the viscometer motor and allow the reading to stabilize. This may take a few
moments.

o Record the viscosity reading in centipoise (cP) and the torque percentage.

o If investigating shear-thinning or shear-thickening behavior, repeat the measurement at
different rotational speeds.

o Data Reporting:

o Report the viscosity value, the spindle number, the rotational speed (RPM), the
temperature of the sample, and the torque percentage.

Mandatory Visualizations
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Is the correct Cereclor™ grade being used?

Can the Cereclor™
concentration be reduced?

Is temperature adjustment
an option?

Can a diluent or low-viscosity
plasticizer be added?

No, re-evaluate formulation

Click to download full resolution via product page

Caption: Troubleshooting workflow for high viscosity formulations.
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Caption: Key factors influencing formulation viscosity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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